5-Hydroxypentyl isothiocyanate

• CAS No.: 168893-98-9
• Molecular Formula: C6H11NOS
• Molecular Weight: 145.23 g/mol
• IUPAC Name: 5-isothiocyanatopentan-1-ol
• InChI: InChI=1S/C6H11NOS/c8-5-3-1-2-4-7-6-9/h8H,1-5H2
• InChI Key: SCFICHLHKGZABS-UHFFFAOYSA-N
• Canonical SMILES: C(CCN=C=S)CCO

Description

5-Hydroxypentyl isothiocyanate is a useful research compound. Its molecular formula is C6H11NOS and its molecular weight is 145.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The synthesis method of Example 45-(1) was applied. 5-Hydroxypentylamine (6.00 g), carbon disulfide (40 ml), triethylamine (8.3 ml), ethyl chlorocarbonate (5.4 ml), triethylamine (8.3 ml) and chloroform (20 ml) were used as reagents. After the reaction, a yellow liquid was quantitatively obtained.